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Compound of Interest

Compound Name: RO495

Cat. No.: B15610277 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive overview of the recommended disposal

procedures for RO495, a tyrosine kinase 2 (TYK2) inhibitor, ensuring that safety and

compliance remain at the forefront of your laboratory operations.

Disclaimer: This document provides generalized guidance based on best practices for

laboratory chemical waste management. A specific Safety Data Sheet (SDS) for RO495 (CAS

#1258296-60-4) was not located. It is imperative to consult your institution's Environmental

Health and Safety (EHS) department and adhere to all local, state, and federal regulations

before handling or disposing of any hazardous material.

Step 1: Pre-Disposal Hazard Assessment
Before beginning any disposal process, a thorough hazard assessment is crucial. For a

research compound like RO495, which is a tyrosine kinase 2 (TYK2) inhibitor, it is essential to

handle it as a potentially hazardous substance.[1] Key considerations include:

Health Hazards: As a bioactive molecule, assume potential toxicity and handle with care.

Physical Hazards: While specific data is unavailable, be aware of the potential for dust

formation with solid compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15610277?utm_src=pdf-interest
https://www.benchchem.com/product/b15610277?utm_src=pdf-body
https://www.benchchem.com/product/b15610277?utm_src=pdf-body
https://www.benchchem.com/product/b15610277?utm_src=pdf-body
https://www.medkoo.com/products/61608
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses or goggles, and chemical-resistant gloves.

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste at the point of generation is fundamental to safe and

compliant disposal.

Solid Waste:

Collect solid RO495 waste, including contaminated consumables (e.g., weighing paper,

pipette tips), in a dedicated, clearly labeled, and sealable container.

The container should be made of a compatible material, such as high-density polyethylene

(HDPE).

Liquid Waste:

Solutions containing RO495 should be collected in a separate, labeled, and leak-proof

container with a secure screw-top cap.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines. Halogenated and non-halogenated solvent wastes should generally be kept

separate.

Sharps Waste:

Any needles, syringes, or other contaminated sharps must be disposed of in a designated,

puncture-resistant sharps container.[2]

Step 3: Labeling and Temporary Storage
Accurate and clear labeling of all waste containers is a regulatory requirement and essential for

safety.

Labeling: The label should include:

The words "Hazardous Waste"
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The full chemical name: N-(2-((2-amino-6-methylpyrimidin-4-yl)amino)pyridin-4-yl)-2,6-

dichlorobenzamide (RO495)

The primary hazards (e.g., "Toxic")

The accumulation start date

Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.

The SAA should be away from general traffic and drains.

Ensure containers are kept closed except when adding waste.

Step 4: Disposal Procedures
The final disposal of RO495 waste must be handled through your institution's certified

hazardous waste management program.

Contact EHS: When your waste container is approaching full (typically 80-90% capacity),

contact your institution's Environmental Health and Safety (EHS) department to arrange for a

waste pickup.

Documentation: Complete any required waste manifests or pickup request forms accurately

and completely.

Do Not Dispose Down the Drain: Under no circumstances should RO495 or its solutions be

disposed of down the sanitary sewer.

Empty Containers: Triple-rinse empty containers that held RO495 with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.

Quantitative Data Summary: Illustrative Waste
Profile for RO495
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The following table provides an illustrative waste profile for RO495, which should be confirmed

and updated based on your specific experimental conditions and waste characterization.

Parameter Illustrative Value Units Notes

Waste Form
Solid Powder / Liquid

Solution
-

Dependent on

experimental use.

Primary Hazard Class Assumed Toxic -
Treat as a potent

bioactive compound.

Recommended

Container

High-Density

Polyethylene (HDPE)
-

Must be clean, dry,

and have a secure lid.

Storage Limit in Lab
Varies by Generator

Status
kg

Refer to EPA

generator status

guidelines.[3][4]

Disposal Route
Hazardous Waste

Incineration
-

To be confirmed by

your EHS department.

Experimental Workflow for Waste Disposal
The following diagram outlines the general workflow for the proper disposal of RO495 waste.
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Waste Generation

Collection & Segregation

Temporary Storage

Final Disposal

Solid RO495 Waste
(e.g., contaminated gloves, tubes)

Labeled Solid
Waste Container

Segregate

Liquid RO495 Waste
(e.g., solutions, solvents)

Labeled Liquid
Waste Container

Segregate

Contaminated Sharps
(e.g., needles, slides)

Puncture-Resistant
Sharps Container

Segregate

Designated Satellite
Accumulation Area (SAA)

Schedule Waste Pickup
with EHS

Container nearing capacity

Complete Waste
Manifest/Paperwork

Disposal by Certified
Hazardous Waste Vendor

Click to download full resolution via product page

Workflow for the proper disposal of RO495 waste.

Adherence to these procedures is essential for ensuring a safe laboratory environment and

compliance with hazardous waste regulations. Always prioritize safety and consult your
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institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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